Cas no 6947-22-4 (2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide)
6947-22-4 structure
Product Name:2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide
CAS No:6947-22-4
MF:C6H8N4O2
MW:168.1533203125
CID:1737547
PubChem ID:135408665
Update Time:2025-04-21
2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide
- 2-(6-amino-4-oxo-1,4-dihydropyrimidin-2-yl)acetamide
- NSC56907
- AC1L6FDT
- AC1Q696U
- CTK5D0060
- AR-1C8229
- NSC-56907
- AKOS010519483
- 2-(6-amino-4-oxo-1,4-dihydropyrimidin-2-yl)acetamide; NSC56907; AC1L6FDT; AC1Q696U; CTK5D0060; AR-1C8229; NSC-56907; AKOS010519483;
- DTXSID50288614
- 6947-22-4
-
- Inchi: 1S/C6H8N4O2/c7-3-1-6(12)10-5(9-3)2-4(8)11/h1H,2H2,(H2,8,11)(H3,7,9,10,12)
- InChI Key: RYTLFCBPZZOAEZ-UHFFFAOYSA-N
- SMILES: O=C1C=C(N)N=C(CC(N)=O)N1
Computed Properties
- Exact Mass: 168.06484
- Monoisotopic Mass: 168.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 110.57
2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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